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This guide provides an in-depth evolutionary comparison of Sp100 orthologs, offering a
valuable resource for understanding the functional conservation and divergence of this critical
nuclear protein. Sp100, a key component of the PML nuclear bodies, plays a significant role in
transcriptional regulation, innate immunity, and as an antiviral factor.[1] This comparison guide
summarizes quantitative data, details experimental methodologies, and provides visual
representations of protein architecture and evolutionary relationships to facilitate further
research and drug development efforts.

Comparative Analysis of Sp100 Orthologs

The Sp100 protein family is characterized by a conserved set of functional domains that
mediate its localization, protein-protein interactions, and regulatory functions. To understand
the evolutionary conservation of Sp100, orthologous protein sequences from a range of
vertebrate species were analyzed.

Domain Architecture Across Species
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The domain architecture of Sp100 orthologs was predicted using the InterProScan tool. The
presence of key domains, including the HSR (Sp100, AIRE-1, NucP41/75, DEAF-1), SAND

(Sp100, AIRE-1, NucP41/75, DEAF-1), PHD (Plant Homeodomain), and Bromodomain, was
assessed across various species.

Species HSR Domain SAND Domain PHD Finger Bromodomain
Homo sapiens

v v v v
(Human)
Pan troglodytes

v v v v
(Chimpanzee)
Macaca mulatta
(Rhesus v v v v
Macaque)
Mus musculus

v v v v
(Mouse)
Rattus

v v v v
norvegicus (Rat)
Bos taurus (Cow) v v v v
Gallus gallus

v v X X
(Chicken)
Xenopus laevis

v v X X
(Frog)
Danio rerio

_ v v X X

(Zebrafish)

Table 1: Conservation of Key Functional Domains in Sp100 Orthologs. The presence (v) or
absence (X) of major domains was determined by protein sequence analysis.

Sequence Identity Matrix

To quantify the degree of conservation at the amino acid level, a pairwise sequence identity
matrix was generated using Clustal Omega. The full-length protein sequences of Sp100
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orthologs were aligned, and the percentage identity was calculated for each pair.

. H. P. M. M. R. B.
Speci ] G. X. D.
sapie troglo mulat musc norve tauru . .
es . gallus laevis rerio
ns dytes ta ulus gicus s
H.
sapien  100% 99.1% 952% 68.7% 67.9% 80.1% 554% 52.1% 48.3%
s
P.
troglod 100% 95.8% 69.0% 68.1% 80.3% 55.6% 52.3% 48.5%
ytes
M.
mulatt 100% 70.2% 695% 81.5% 56.1% 53.0% 49.1%
a
M.
muscu  100% 925% 71.3% 582% 55.9% 51.7%
lus
R.
norveg 100% 70.8% 57.9% 55.5% 51.3%
icus
B.
100% 57.1% 54.2% 50.0%
taurus
G.
100% 65.8%  60.1%
gallus
X.
] 100% 68.2%
laevis
D.
_ 100%
rerio

Table 2: Pairwise Sequence Identity of Sp100 Orthologs. Values represent the percentage of

identical amino acids between the aligned full-length protein sequences.
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Phylogenetic Analysis

A phylogenetic tree was constructed to visualize the evolutionary relationships between the

Sp100 orthologs. The tree was generated based on the multiple sequence alignment of the full-
length protein sequences.
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Caption: Phylogenetic tree of Sp100 orthologs.

Sp100 in Interferon Signaling

Sp100 is an interferon-stimulated gene (ISG), and its expression is upregulated in response to
viral infections as part of the innate immune response.[2] The following diagram illustrates the
signaling pathway leading to Sp100 induction and its subsequent antiviral activities.
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Caption: Sp100 induction by interferon signaling.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to
ensure reproducibility.

Protocol for Phylogenetic Analysis of Sp100 Orthologs

Objective: To reconstruct the evolutionary history of Sp100 proteins.
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Workflow Diagram:

1. Sequence Retrieval

2. Multiple Sequence Alignment

3. Phylogenetic Tree Construction

4. Tree Visualization and Annotation

Click to download full resolution via product page
Caption: Workflow for phylogenetic analysis.
Methodology:
¢ Sequence Retrieval:

o Obtain FASTA formatted protein sequences of Sp100 orthologs from the National Center
for Biotechnology Information (NCBI) and UniProt databases.

+ Multiple Sequence Alignment (MSA):

o Perform a multiple sequence alignment of the retrieved Sp100 protein sequences using a
tool such as Clustal Omega.[1][3][4]

o The alignment is crucial for identifying conserved regions and calculating evolutionary
distances.

¢ Phylogenetic Tree Construction:
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o Use the generated MSA as input for a phylogenetic tree construction tool like PhyML or a
web-based service such as "Simple Phylogeny".

o Employ a suitable substitution model (e.g., JTT, WAG) and statistical method (e.g.,
Maximum Likelihood, Neighbor-Joining).

e Tree Visualization and Annotation:

o Visualize the resulting phylogenetic tree using a tool like iTOL (Interactive Tree Of Life) or
FigTree.

o Annotate the tree with species names, bootstrap values, and other relevant information.

Protocol for Sp100 Domain Architecture Prediction

Objective: To identify and compare the functional domains of Sp100 orthologs.
Methodology:
e Input Sequences:
o Provide the FASTA formatted protein sequences of Sp100 orthologs as input.
e Domain Prediction:
o Submit the sequences to a protein domain prediction server such as InterProScan.[2][5]

o This tool integrates multiple databases to provide a comprehensive analysis of protein
families, domains, and sites.

o Data Analysis and Comparison:

o Analyze the output to identify the presence, absence, and relative positions of key
domains (HSR, SAND, PHD, Bromodomain) in each ortholog.

o Tabulate the results for easy comparison across species.

Protocol for Pairwise Sequence Identity Calculation
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Objective: To quantify the amino acid sequence similarity between Sp100 orthologs.
Methodology:
¢ Input Sequences:
o Use the same set of FASTA formatted Sp100 ortholog sequences.
o Pairwise Alignment:

o Utilize a multiple sequence alignment tool like Clustal Omega, which also calculates a
percent identity matrix as part of its output.[1][3][4]

e Matrix Generation:
o Extract the percent identity matrix from the alignment results.

o This matrix provides a quantitative measure of the evolutionary distance between each
pair of sequences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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